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Compound of Interest

Compound Name: Ethyl 3,3-diphenylpropanoate

Cat. No.: B1584444

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive review of the available scientific literature on
Ethyl 3,3-diphenylpropanoate (CAS No. 7476-18-8). The document covers its chemical and
physical properties, synthesis methodologies with detailed experimental protocols, and
spectroscopic data. All quantitative information has been summarized in structured tables for

clarity and comparative analysis.

Chemical and Physical Properties

Ethyl 3,3-diphenylpropanoate, also known as 3,3-Diphenylpropionic acid ethyl ester, is an
organic compound with the molecular formula C17H1802.[1] It is characterized as a yellowish,
viscous oil.[2] A summary of its key physical and computed properties is provided in Table 1.
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Property Value Source
CAS Number 7476-18-8 [1]
Molecular Formula C17H1802 [1]
Molecular Weight 254.32 g/mol [1]
Appearance Yellowish viscous oil [2]
Boiling Point 153-154 °C at 20 mmHg [2]
Refractive Index (nD2°) 1.5664 [2]
Computed XLogP3 3.8 [1]

Synthesis of Ethyl 3,3-diphenylpropanoate

The primary method for synthesizing Ethyl 3,3-diphenylpropanoate is the Fischer
esterification of 3,3-diphenylpropionic acid with ethanol, catalyzed by a strong acid like sulfuric
acid. This reaction has been reported with high yields.

Precursor Reagents Catalyst Yield Source

3,3-
Diphenylpropioni  Ethanol Sulfuric Acid 91.0% CN102643168B
c Acid

3,3-
Diphenylpropioni  Ethanol Sulfuric Acid 88% [2]
¢ Acid

Detailed Experimental Protocol: Fischer Esterification

The following protocol is adapted from Chinese Patent CN102643168B.
Reagents:

¢ 3,3-Diphenylpropionic acid (15.1 g, 0.067 mol)
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Ethanol (18.5 g, 0.4 mol)

Concentrated Sulfuric Acid (3.4 g, 0.034 mol)

5% Sodium Carbonate Solution

Anhydrous Magnesium Sulfate

Procedure:

To a reaction flask, add 15.1 g (0.067 mol) of 3,3-diphenylpropionic acid and dissolve it in
18.5 g (0.4 mol) of ethanol with stirring.

o Slowly add 3.4 g (0.034 mol) of concentrated sulfuric acid to the mixture.

» Heat the reaction mixture to reflux and maintain for 6-8 hours.

» After the reaction is complete, recover the excess ethanol via distillation.

e Neutralize the residue with a 5% sodium carbonate solution until the pH reaches 7.0-7.5.
e Perform a liquid-liquid extraction. The layers will separate upon standing.

o Separate the organic layer and wash it twice with water.

e Dry the organic layer with anhydrous magnesium sulfate.

« Filter the drying agent. The resulting product is 15.5 g of Ethyl 3,3-diphenylpropanoate
(0.061 mol), corresponding to a yield of 91.0%.

Synthesis Workflow Diagram

The following diagram illustrates the synthesis and purification workflow for Ethyl 3,3-
diphenylpropanoate via Fischer esterification.
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Synthesis and Workup of Ethyl 3,3-diphenylpropanoate.
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Spectroscopic Data

Spectroscopic data is essential for the structural confirmation of Ethyl 3,3-

diphenylpropanoate. The available infrared and nuclear magnetic resonance data are
presented below. While 13C NMR and GC-MS data are noted in databases like PubChem,
specific peak information was not available in the reviewed literature.[1]

Infrared (IR) Spectroscopy

Wavenumber (cm—?)

Interpretation

3061 Aromatic C-H Stretch

2981, 2934 Aliphatic C-H Stretch

1735 C=0 (Ester) Stretch

1599 Aromatic C=C Stretch

1494, 1451 Aromatic C=C Stretch

1371 C-H Bend

1255, 1152 C-O (Ester) Stretch

746, 700 C-H Out-of-plane Bend (Monosubstituted

Benzene)

Source: Arkivoc[2]

'H Nuclear Magnetic Resonance (NMR) Spectroscopy
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. . Coupling

Chemical Shift L . .

Multiplicity Integration Constant (J, Assignment
(3, ppm)

Hz)
1.15 Triplet (t) 3H 9.0 -O-CHz2-CHs
3.15 Doublet (d) 2H 9.0 -CH-CH2-C=0
4.05 Quartet (q) 2H 9.0 -O-CHz2-CHs
4.55 Triplet (1) 1H 9.0 Ar2-CH-CHa-
_ Aromatic Protons

71-7.3 Multiplet (m) 10H -

(2 x CeH5s)

Solvent: CDClIs,
Frequency: 90
MHz, Source:
Arkivoc[2]

Biological Activity and Applications

A thorough review of the scientific literature and patent databases did not yield any specific
reports on the biological activity, signaling pathway involvement, or direct applications in drug
development for Ethyl 3,3-diphenylpropanoate. Its documented use is primarily as a chemical
intermediate in the synthesis of other molecules. For instance, it has been used as a precursor
for the synthesis of tertiary alcohols, such as 1,1,3,3-tetraphenyl-1-propanol, through reactions
with Grignard reagents.[3]

Conclusion

Ethyl 3,3-diphenylpropanoate is a well-characterized chemical intermediate. Its synthesis via
Fischer esterification from 3,3-diphenylpropionic acid is efficient and high-yielding, with a clear
and established protocol. Spectroscopic data, particularly IR and *H NMR, are available and
confirm its molecular structure. However, there is a notable absence of published research on
its biological effects or its potential as a therapeutic agent. For professionals in drug
development, its current value lies in its role as a synthetic building block rather than as an
active pharmaceutical ingredient. Future research could explore the potential bioactivity of this
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compound, given its diaryl structure, which is a common motif in pharmacologically active
molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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